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Compound of Interest

Compound Name: 2-Ethyl-1,3-benzothiazol-6-amine

Cat. No.: B042387

Disclaimer: Publicly available scientific data specifically for 2-Ethyl-1,3-benzothiazol-6-amine
is limited. This guide summarizes the available information for a closely related isomer, 6-Ethyl-
1,3-benzothiazol-2-amine, to provide pertinent physicochemical insights for researchers,
scientists, and drug development professionals. All data presented below pertains to this
isomer unless otherwise specified.

Core Physical and Chemical Properties

The physical and chemical properties of 6-Ethyl-1,3-benzothiazol-2-amine are crucial for its
handling, formulation, and application in research and development. A summary of its key
characteristics is provided in the table below.
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Property Value Source
CAS Number 21224-16-8 [1]
Molecular Formula C9H10N2S [2]
Molecular Weight 178.25 g/mol [2]
Boiling Point No data available [2]

Keep in dark place, inert
Storage
atmosphere, room temperature

[2]

SMILES Code NC1=NC2=CC=C(CC)C=C2S1

[2]

Hazard and Safety Information

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 6-Ethyl-1,3-benzothiazol-2-amine is associated with the following hazard statements:

e H302: Harmful if swallowed

e H312: Harmful in contact with skin

e H315: Causes skin irritation

e H319: Causes serious eye irritation

e H332: Harmful if inhaled

o H335: May cause respiratory irritation

The signal word for this compound is "Warning".[2]

Experimental Protocols: Synthesis of 2-

Aminobenzothiazole Derivatives

While a specific protocol for the synthesis of 2-Ethyl-1,3-benzothiazol-6-amine is not

available, a general method for the synthesis of substituted 2-aminobenzothiazoles involves
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the reaction of a substituted aniline with a thiocyanate salt in the presence of a halogen. This
process, known as the Hugershoff reaction, is a cornerstone for creating the 2-
aminobenzothiazole scaffold.

A general procedure is as follows:

e The appropriately substituted aniline is dissolved in a suitable solvent, typically a polar protic
solvent like acetic acid.

o Athiocyanate salt, such as potassium thiocyanate or ammonium thiocyanate, is added to the
solution.

e The mixture is cooled, and a halogen, most commonly bromine, dissolved in the same
solvent, is added dropwise.

e The reaction is typically stirred at a low temperature and then allowed to warm to room
temperature.

e The reaction mixture is then neutralized with a base, such as ammonia, to precipitate the 2-
aminobenzothiazole product.

e The crude product is collected by filtration, washed, and purified by recrystallization from an
appropriate solvent.

Researchers can adapt this general protocol for the synthesis of 2-Ethyl-1,3-benzothiazol-6-
amine by starting with 4-ethylaniline.

Below is a logical workflow for this generalized synthesis.

Caption: Generalized workflow for the synthesis of 2-aminobenzothiazole derivatives.

Signaling Pathways and Biological Activity

There is no specific information available in the searched literature regarding the signaling
pathways or detailed biological activities of 2-Ethyl-1,3-benzothiazol-6-amine or its close
isomer 6-Ethyl-1,3-benzothiazol-2-amine. The broader class of 2-aminobenzothiazoles has
been investigated for a wide range of biological activities, including but not limited to
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antimicrobial, anticancer, and anti-inflammatory properties. The specific biological profile of 2-
Ethyl-1,3-benzothiazol-6-amine would require dedicated experimental investigation.

Due to the lack of specific data on signaling pathways for this compound, a corresponding
diagram cannot be generated at this time. Researchers are encouraged to perform their own
bioassays to determine the biological effects of this novel compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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